Cas no 1516787-37-3 (1-2-(thiophen-3-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(thiophen-3-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1516787-37-3
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5703678
• PubChem ID: 79542397
• Update Time: 2025-05-22

1-2-(thiophen-3-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284393
• EN300-1114656
• 1-[2-(Thiophen-3-yl)ethyl]-1H-1,2,3-triazol-4-amine
• AKOS018098240
• 1516787-37-3
• 1-(2-(Thiophen-3-yl)ethyl)-1h-1,2,3-triazol-4-amine
• 1H-1,2,3-Triazol-4-amine, 1-[2-(3-thienyl)ethyl]-
• 1-2-(thiophen-3-yl)ethyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H10N4S/c9-8-5-12(11-10-8)3-1-7-2-4-13-6-7/h2,4-6H,1,3,9H2
• InChI Key： FQTJZFUXRNZQQZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 412.5±55.0 °C(Predicted)
• pka: 1.94±0.11(Predicted)

Additional information on 1-2-(thiophen-3-yl)ethyl-1H-1,2,3-triazol-4-amine

Introduction to 1-(2-(Thiophen-3-Yl)Ethyl)-1H-1,2,3-Triazol-4-Amine (CAS No. 1516787-37-3)

1-(2-(Thiophen-3-Yl)Ethyl)-1H-1,2,3-Triazol-4-Amine is a unique organic compound with the CAS registry number 1516787-37-3. This compound is notable for its thiophene and triazole functional groups, which contribute to its versatile chemical properties. The molecule's structure consists of a thiophene ring attached to an ethyl group, which is further connected to a triazole ring containing an amine substituent. This combination makes it a valuable compound in various fields of chemistry and materials science.

The synthesis of this compound involves a series of carefully designed reactions that exploit the reactivity of the thiophene and triazole moieties. Recent advancements in click chemistry have enabled more efficient methods for constructing such heterocyclic compounds. For instance, the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been reported as an effective strategy for synthesizing similar compounds with high yields and selectivity. These methods not only enhance the feasibility of large-scale production but also pave the way for exploring novel applications in drug discovery and material synthesis.

In terms of applications, this compound has shown promise in several areas. Its triazole group is known for its ability to form stable complexes with metal ions, making it a potential candidate for coordination chemistry studies. Additionally, the presence of the thiophene ring introduces aromaticity and electron-withdrawing properties, which can be exploited in designing new materials with tailored electronic properties. Recent research has highlighted its potential use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs), where such heterocyclic compounds are often employed as active layers.

The compound's amine group further adds functionality by enabling interactions with other molecules through hydrogen bonding or coordination. This feature makes it suitable for applications in catalysis and drug delivery systems. For example, studies have demonstrated that triazole-containing compounds can act as efficient catalysts in asymmetric synthesis reactions due to their ability to stabilize transition states through non-covalent interactions.

From a pharmacological perspective, this compound's structure suggests potential bioactivity. The thiophene ring is known to exhibit anti-inflammatory and antioxidant properties in some natural products and synthetic drugs. Combining this with the triazole group's ability to modulate enzyme activity could lead to novel therapeutic agents. Recent computational studies have predicted that this compound might interact with key enzymes involved in neurodegenerative diseases, making it a candidate for further biological evaluation.

In conclusion, 1-(2-(Thiophen-3-Yl)Ethyl)-1H-1,2,3-Triazol-4-Amine (CAS No. 1516787-37-) represents a fascinating example of how combining different functional groups can lead to versatile chemical entities with wide-ranging applications. Its unique structure positions it as a valuable tool in both academic research and industrial development.